Cas no 180027-83-2 (Tetromycin A)

• Product Name: Tetromycin A
• CAS No: 180027-83-2
• MF: C₃₆H₄₈O₆
• MW: 576.762731552124
• CID: 851208
• PubChem ID: 76182291
• Update Time: 2025-04-19

Tetromycin A Chemical and Physical Properties

Names and Identifiers

• 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,(1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)- (9CI)
• Kijanolide,8-demethyl-17,32-dideoxy-12,20-dimethyl-, 9-acetate
• 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,[1S-(1R*,4R*,4aR*,6aS*,7E,11E,12aS*,15S*,16aR*,20aR*,20bS*)]-
• Tetromycin A
• 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,
• 18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione,4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-,(1S,4S,4aS,6a
• 180027-83-2
• (23-hydroxy-3,4,6,8,12,14,20,22-octamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-17-yl) acetate
• CHEBI:201799
• (9CI)-(1S,4S,4aS,6aR,7E,11E,12aR,15R,16aS,20aS,20bR)-4-(acetyloxy)-2,3,4,4a,6a,9,10,12a,15,16,20a,20b-dodecahydro-21-hydroxy-1,6,7,11,12a,14,15,20a-octamethyl-18H-16a,19-Metheno-16aH-benzo[b]naphth[2,1-j]oxacyclotetradecin-18,20(1H)-dione
• [(1S,3R,6R,7Z,11Z,13R,16S,17S,20S,21R,22S,23Z)-23-hydroxy-3,4,6,8,12,14,20,22-octamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-17-yl] acetate

• Inchi： 1S/C36H48O6/c1-19-11-10-12-20(2)29-22(4)15-26-27(41-25(7)37)14-13-21(3)30(26)35(29,9)31(38)28-32(39)36(42-33(28)40)18-24(6)23(5)17-34(36,8)16-19/h12,15-17,21,24,26-27,29-30,39H,10-11,13-14,18H2,1-9H3
• InChI Key： UZJGZPDDMTVQTD-UHFFFAOYSA-N
• SMILES： CC1C2C(C=C(C3C2(C)C(=O)C2=C(C4(C(C=C(C(C4)C)C)(C)C=C(C)CCC=C3C)OC2=O)O)C)C(OC(=O)C)CC1

Computed Properties

• Exact Mass: 576.34508925g/mol
• Monoisotopic Mass: 576.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 2
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 6.3
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids